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Compound of Interest

Compound Name: Merimepodib

Cat. No.: B1676299 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Merimepodib (VX-497). The

following procedures are based on standard laboratory practices for handling potent

pharmaceutical compounds and should be supplemented by a thorough risk assessment

specific to your laboratory's operations.

Chemical and Physical Properties of Merimepodib
Merimepodib is an inhibitor of inosine monophosphate dehydrogenase (IMPDH), which gives

it antiviral and immunosuppressive properties.[1][2][3] Understanding its physical and chemical

characteristics is fundamental to safe handling.

Property Value

Molecular Formula C₂₃H₂₄N₄O₆

Molecular Weight 452.46 g/mol [2]

Appearance Solid

Solubility DMSO: 90 mg/mL (198.91 mM)[1]

Storage Temperature -20°C, protected from light and moisture

CAS Number 198821-22-6[3]
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Personal Protective Equipment (PPE)
Due to the lack of a specific Safety Data Sheet (SDS) with detailed personal protective

equipment (PPE) recommendations for Merimepodib, the following guidelines are based on

general best practices for handling potent, non-volatile pharmaceutical compounds in a

research setting.[4][5] A site-specific risk assessment should be conducted to determine the

precise requirements for your experimental procedures.

Protection Type Recommended Equipment

Hand Protection

Nitrile or other chemically resistant gloves.

Double gloving is recommended when handling

the pure compound or concentrated solutions.

Eye Protection
ANSI-rated safety glasses with side shields or

chemical splash goggles.[4]

Skin and Body

A fully buttoned laboratory coat. Consider a

disposable gown when handling larger

quantities or if there is a risk of significant

contamination.

Respiratory

Not generally required when handling small

quantities in a well-ventilated area or a chemical

fume hood. If there is a potential for

aerosolization of the powder, a NIOSH-

approved respirator (e.g., N95 or higher) should

be used.

Operational Plan for Safe Handling
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.
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Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare workspace in a designated area (e.g., chemical fume hood)

Gather all necessary materials and reagents

Carefully weigh the solid compound

Dissolve in appropriate solvent (e.g., DMSO)

Decontaminate workspace and equipment

Dispose of waste in designated containers

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Merimepodib.
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Disposal Plan
Proper disposal of Merimepodib and associated waste is crucial to prevent environmental

contamination.[6] As an investigational drug, it should be treated as regulated pharmaceutical

waste.

Segregation: All waste contaminated with Merimepodib, including unused compound,

solutions, contaminated PPE, and labware, must be segregated from general laboratory

waste.

Labeling: Waste containers must be clearly labeled as "Hazardous Pharmaceutical Waste"

and include the name "Merimepodib."

Containment:

Solid Waste: Collect in a designated, sealed, and puncture-resistant container.

Liquid Waste: Collect in a sealed, leak-proof container compatible with the solvents used.

Sharps: Any contaminated needles or blades should be disposed of in a designated

sharps container.

Final Disposal: Disposal should be carried out through an approved hazardous waste

disposal vendor in accordance with local, state, and federal regulations.[7] Incineration is

often the preferred method for pharmaceutical waste.[6][7] Under no circumstances should

Merimepodib be disposed of down the drain or in the regular trash.[6][8]

Mechanism of Action
Merimepodib is a noncompetitive inhibitor of inosine monophosphate dehydrogenase

(IMPDH).[2][9] IMPDH is a key enzyme in the de novo synthesis of guanine nucleotides.[2][10]

By inhibiting this enzyme, Merimepodib depletes the intracellular pool of guanosine

triphosphate (GTP), which is essential for DNA and RNA synthesis, leading to its antiviral and

antiproliferative effects.[2][10]
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Caption: Merimepodib's Inhibition of the IMPDH Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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